Cas no 1036406-73-1 (12,15-Octadecadienoic acid, 10-oxo-, (12Z,15Z)-)

• Product name: 12,15-Octadecadienoic acid, 10-oxo-, (12Z,15Z)-
• CAS No: 1036406-73-1
• MF: C₁₈H₃₀O₃
• MW: 294.429006099701
• CID: 6637708
• PubChem ID: 24970826

12,15-Octadecadienoic acid, 10-oxo-, (12Z,15Z)- Chemical and Physical Properties

Names and Identifiers

• 12,15-Octadecadienoic acid, 10-oxo-, (12Z,15Z)-
• 10-oxo-12(Z),15(Z)-Octadecadienoic Acid
• PD166113
• (12Z,15Z)-10-oxooctadeca-12,15-dienoic acid
• SCHEMBL16680795
• 1036406-73-1

• Inchi： 1S/C18H30O3/c1-2-3-4-5-8-11-14-17(19)15-12-9-6-7-10-13-16-18(20)21/h3-4,8,11H,2,5-7,9-10,12-16H2,1H3,(H,20,21)/b4-3-,11-8-
• InChI Key： HIAXPMGDNFNROF-MLQKXRJWSA-N
• SMILES： C(O)(=O)CCCCCCCCC(=O)C/C=C\C/C=C\CC

Computed Properties

• Exact Mass: 294.21949481g/mol
• Monoisotopic Mass: 294.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 14
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 0.966±0.06 g/cm3(Predicted)
• Boiling Point: 459.7±40.0 °C(Predicted)
• Solubility: 乙醇：1 mg/ml
• pka: 4.78±0.10(Predicted)

12,15-Octadecadienoic acid, 10-oxo-, (12Z,15Z)- Security Information

• Storage Condition：-20°C

Additional information on 12,15-Octadecadienoic acid, 10-oxo-, (12Z,15Z)-

12,15-Octadecadienoic acid, 10-oxo-, (12Z,15Z)-

The compound 12,15-Octadecadienoic acid, 10-oxo-, (12Z,15Z)- with CAS No. 1036406-73-1 is a highly specialized fatty acid derivative that has garnered significant attention in the fields of biochemistry and pharmacology. This compound is characterized by its unique structure, featuring a carboxylic acid group at the terminal end and a keto group at the 10th position of an octadecadienoic acid backbone. The double bonds at positions 12 and 15 are in the cis (Z) configuration, which plays a crucial role in its biological activity and functional properties.

Recent studies have highlighted the potential of 12,15-Octadecadienoic acid, 10-oxo-, (12Z,15Z)- as a bioactive molecule with applications in anti-inflammatory therapies, neuroprotection, and metabolic regulation. Researchers have identified that this compound interacts with key cellular pathways involved in inflammation modulation and lipid metabolism, making it a promising candidate for drug development.

The synthesis of this compound involves a multi-step process that includes enzymatic oxidation and stereoselective hydrogenation to achieve the desired stereochemistry at the double bonds. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its structural integrity and purity. These analytical methods ensure that the compound meets the rigorous standards required for preclinical studies.

In terms of biological activity, in vitro experiments have demonstrated that 12,15-Octadecadienoic acid, 10-oxo-, (12Z,15Z)- exhibits potent inhibitory effects on pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). This suggests its potential role in alleviating chronic inflammatory conditions such as arthritis and cardiovascular diseases.

Furthermore, emerging research has explored the role of this compound in modulating lipid signaling pathways. Specifically, it has been shown to influence the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are critical in the biosynthesis of eicosanoids. By regulating these pathways, the compound may offer therapeutic benefits in conditions associated with dysregulated lipid metabolism.

The stereochemistry of the double bonds in (E,Z)-configured fatty acids is particularly important for their biological activity. The cis configuration in this compound ensures proper molecular recognition and interaction with cellular receptors, enhancing its efficacy as a bioactive agent.

From an environmental standpoint, this compound is derived from renewable sources such as plant oils through advanced biotechnological processes. Its production aligns with sustainable practices aimed at reducing reliance on petrochemical feedstocks while maintaining high standards of purity and functionality.

In summary, CAS No. 1036406-73-1, or (E,Z)-configured 12,15-octadecadienoic acid with a keto group, represents a cutting-edge molecule with diverse applications in biotechnology and medicine. Its unique structure and bioactivity make it a valuable tool for researchers exploring novel therapeutic strategies against inflammatory diseases and metabolic disorders.